molecular formula C15H16F3N3O4 B4926587 5-tert-butyl-1-(3-nitrobenzoyl)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol

5-tert-butyl-1-(3-nitrobenzoyl)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol

Cat. No. B4926587
M. Wt: 359.30 g/mol
InChI Key: JXEAKAOITUFUJE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-tert-butyl-1-(3-nitrobenzoyl)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol, also known as TBNPF, is a novel compound synthesized for scientific research purposes. It is a pyrazole-based compound that has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 5-tert-butyl-1-(3-nitrobenzoyl)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol is not fully understood. However, it has been reported to act through various pathways, including the inhibition of oxidative stress, the modulation of inflammatory cytokines, and the induction of apoptosis in cancer cells. 5-tert-butyl-1-(3-nitrobenzoyl)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol has also been shown to interact with various enzymes and receptors, including COX-2, TNF-α, and Bcl-2.
Biochemical and Physiological Effects:
5-tert-butyl-1-(3-nitrobenzoyl)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol has been reported to exhibit various biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation, inhibit the growth of cancer cells, and improve cognitive function in animal models. 5-tert-butyl-1-(3-nitrobenzoyl)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol has also been reported to have a favorable safety profile, with no significant toxicity observed in preclinical studies.

Advantages and Limitations for Lab Experiments

The advantages of 5-tert-butyl-1-(3-nitrobenzoyl)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol for lab experiments include its potent activity, favorable safety profile, and ease of synthesis. However, the limitations include the lack of knowledge about its mechanism of action and the need for further studies to establish its efficacy and safety in humans.

Future Directions

For 5-tert-butyl-1-(3-nitrobenzoyl)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol research include the investigation of its potential therapeutic applications in various diseases, the elucidation of its mechanism of action, and the development of more potent and selective analogs. Further studies are also needed to establish the safety and efficacy of 5-tert-butyl-1-(3-nitrobenzoyl)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol in humans.

Synthesis Methods

5-tert-butyl-1-(3-nitrobenzoyl)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol can be synthesized by a multistep reaction involving the condensation of a nitrobenzaldehyde with a pyrazole derivative, followed by the reduction of the nitro group and the introduction of a tert-butyl and trifluoromethyl group. The final product is obtained after purification and characterization by various analytical techniques.

Scientific Research Applications

5-tert-butyl-1-(3-nitrobenzoyl)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol has been extensively studied for its potential therapeutic applications. It has shown promising results in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders. 5-tert-butyl-1-(3-nitrobenzoyl)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol has been reported to exhibit potent antioxidant, anti-inflammatory, and anticancer activities.

properties

IUPAC Name

[5-tert-butyl-5-hydroxy-3-(trifluoromethyl)-4H-pyrazol-1-yl]-(3-nitrophenyl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H16F3N3O4/c1-13(2,3)14(23)8-11(15(16,17)18)19-20(14)12(22)9-5-4-6-10(7-9)21(24)25/h4-7,23H,8H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JXEAKAOITUFUJE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)C1(CC(=NN1C(=O)C2=CC(=CC=C2)[N+](=O)[O-])C(F)(F)F)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H16F3N3O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

359.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

[5-tert-butyl-5-hydroxy-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-1-yl](3-nitrophenyl)methanone

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.